Cas no 887462-07-9 (3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887462-07-9
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 6320207
• PubChem ID: 16614300
• Update Time: 2025-07-09

3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2-butyl-6-ethyl-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• Z237490196
• SR-01000021941-1
• 3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
• SR-01000021941
• F2542-1595
• AKOS001366028
• 887462-07-9
• UPCMLD0ENAT5804158:001

• Inchi： 1S/C15H21N5O2/c1-5-7-8-19-13(21)11-12(17(4)15(19)22)16-14-18(6-2)10(3)9-20(11)14/h9H,5-8H2,1-4H3
• InChI Key： PRKNFKSURVSBEP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(CC)C(C)=CN23)N(C)C(N1CCCC)=O

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887462-07-9)

The compound 3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, identified by its CAS number 887462-07-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the imidazopurine class, a scaffold that has garnered considerable attention due to its potential biological activities. The structural features of this compound, including its butyl and ethyl substituents as well as the dimethyl groups on the purine ring system, contribute to its unique chemical and pharmacological properties.

Recent research in the area of nucleoside analogs has highlighted the importance of imidazopurine derivatives in developing novel therapeutic agents. The 1H,2H,3H,4H,8H-imidazo[1,2-g]purine core structure is particularly intriguing due to its ability to mimic natural purines and pyrimidines. This similarity allows it to interact with biological targets such as enzymes and receptors involved in crucial metabolic pathways. The 2,4-dione moiety further enhances its reactivity and potential for further derivatization.

In the context of drug discovery, compounds like 3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are being explored for their antimicrobial and anticancer properties. Studies have demonstrated that modifications in the purine ring system can significantly alter the pharmacokinetic and pharmacodynamic profiles of these molecules. The presence of bulky side chains such as the butyl and ethyl groups may influence solubility and cell membrane permeability.

One of the most compelling aspects of this compound is its potential to inhibit key enzymes involved in DNA replication and repair. For instance, preliminary studies suggest that it may interfere with the activity of polymerases and kinases critical for cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders. The dimethyl substituents on the imidazole ring may enhance binding affinity to target proteins by optimizing steric interactions.

The synthesis of 3-butyl-8-ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The introduction of the butyl and ethyl groups at specific positions demands careful selection of reagents and catalysts to ensure high yield and purity.

From a computational chemistry perspective, 3-butyl-8-ethyl-1,7-dimethyl - 1 H, 2 H, 3 H, 4 H, 8 H - imidazo [ 1 , 2 - g ] purine - 2 , 4 - dione ( CAS No . ) exhibits favorable molecular dynamics properties when modeled in silico . These simulations predict that it can adopt multiple conformations that enhance binding affinity to biological targets . The interaction energy profiles derived from molecular docking studies indicate strong binding interactions with enzymes such as kinases and polymerases . This aligns well with experimental observations where similar imidazopurine derivatives have shown inhibitory activity against these targets.

The pharmacological profile of this compound is further supported by preclinical studies conducted in cell culture models . These studies have revealed that it can induce apoptosis in cancer cell lines while sparing normal cells . This selective toxicity makes it an attractive candidate for further development into an anticancer therapeutic agent . Additionally , its ability to inhibit inflammatory pathways suggests potential applications in treating autoimmune diseases .

The chemical stability of 3-butyl,8 - ethyl - 1 ,7 - dimethyl - 1 H, , , , , , imidazo [ , ] purine - , dione ( CAS No . ) is another critical factor that must be considered during drug development . Stability studies under various storage conditions have shown that it remains intact for extended periods when stored at controlled temperatures away from light . However , exposure to moisture or extreme pH conditions may lead to degradation products that could affect efficacy or safety.

In conclusion, butyl, ethyl - dimethy l imidazopurin e dione ( CAS No . ) represents a promising lead compound with significant therapeutic potential . Its unique structural features combined with favorable pharmacokinetic properties make it an excellent candidate for further investigation into oncology and inflammatory diseases . As research progresses, additional derivatives may be synthesized based on this scaffold to optimize bioavailability , target specificity , and overall therapeutic efficacy.